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Compound of Interest

Compound Name: MP-513 (hydrobromide)

Cat. No.: B10800385

Get Quote

Welcome to the Technical Support Center for MP-513 (also known as Teneligliptin

hydrobromide or its hydrate). MP-513 is a highly potent, chemotype prolylthiazolidine-based

dipeptidyl peptidase-4 (DPP-4) inhibitor used extensively in type 2 diabetes mellitus and

cardiovascular research[1].

Because MP-513 contains a complex peptidomimetic structure, its stability at room temperature

is highly dependent on the solvent environment, pH, and atmospheric exposure. This guide

provides field-proven troubleshooting insights, quantitative stability data, and self-validating

protocols to ensure the integrity of your experimental assays.

Part 1: Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: Can I store MP-513 hydrobromide powder at room temperature on my bench? A1: While

MP-513 hydrobromide powder is stable at ambient room temperature for short durations (e.g.,

during ordinary shipping for up to two weeks), it is not recommended for long-term benchtop

storage[1][2]. The compound is highly hygroscopic. Prolonged exposure to ambient humidity at
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room temperature causes moisture absorption, which alters the hydrate stoichiometry and

accelerates hydrolytic degradation. Troubleshooting Fix: For long-term viability, store the

sealed, lyophilized powder desiccated at 4°C. For multi-year storage, keep it at -20°C[1][3].

Q2: My aqueous stock solution of MP-513 lost efficacy after leaving it at room temperature

overnight. What happened? A2: MP-513 hydrobromide is highly soluble in water (≥ 100

mg/mL), but aqueous solutions are prone to hydrolysis when left at room temperature for

extended periods[1]. It is highly recommended not to store aqueous solutions for more than 24

hours at room temperature[4][5]. Mechanistic Causality: If your assay buffer is slightly basic (pH

> 8.0), the prolylthiazolidine ring undergoes rapid base-catalyzed hydrolysis. Forced

degradation studies using 0.1 N NaOH at room temperature reveal complete degradation

within 48 hours, yielding major inactive mass fragments at m/z 375.72, 354.30, and 310.30[6]

[7]. Always prepare aqueous dilutions immediately before use and ensure the pH is maintained

between 6.0 and 7.2.

Q3: How do oxidative stress and light exposure affect MP-513 during room temperature

assays? A3: MP-513 is highly sensitive to oxidative stress but surprisingly robust under

photolytic conditions. Oxidative Stress: If your assay buffer contains trace peroxides (e.g., from

aging surfactants like Tween 80 or Triton X-100), MP-513 will rapidly degrade at room

temperature[6][8]. Photolytic Stability: Conversely, MP-513 remains completely stable under UV

light (365 nm) and ambient laboratory lighting for up to 48 hours[6][7]. You do not need to

perform your benchtop experiments in the dark or wrap your tubes in foil.

Part 2: Quantitative Stability Data
To assist in your experimental design, the following table summarizes the forced degradation

profile of MP-513 hydrobromide when exposed to various stress conditions at room

temperature (RT) to 35°C for 48 hours[6][7][8].
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Stress
Condition

Reagent /
Environment

Time & Temp
Stability
Status

Major
Degradants
Detected (m/z)

Acidic
0.1 N HCl (pH <

6.0)
48h @ 35°C Stable None

Basic
0.1 N NaOH (pH

> 8.0)
48h @ 35°C Degraded

375.72, 354.30,

310.30, 214.19

Oxidative 3% H₂O₂ 48h @ 35°C Degraded
Multiple oxidation

fragments

Photolytic
UV Light (365

nm)
48h @ RT Stable None

Thermal Reflux Apparatus 48h @ 60°C+ Degraded
Multiple cleavage

fragments

Part 3: Self-Validating Reconstitution & Storage
Protocol
To prevent the hydrolytic degradation observed in room-temperature aqueous solutions, use

the following self-validating protocol to prepare and store your MP-513 stock solutions.

Step 1: Thermal Equilibration

Action: Allow the sealed vial of MP-513 hydrobromide powder to equilibrate to room

temperature for at least 30 minutes before opening.

Causality: Opening a cold vial immediately exposes the hygroscopic powder to ambient air,

causing rapid condensation. This introduced moisture will initiate micro-hydrolysis even

before you add your solvent.

Step 2: Solvent Selection & Dissolution

Action: Reconstitute the powder in anhydrous DMSO (≥99.9% purity) to create a stock

concentration of 10 mM or 50 mg/mL[3]. Vortex gently. If necessary, sonicate for 1-2 minutes
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until the solution is completely clear.

Causality: Anhydrous DMSO prevents the base-catalyzed and neutral hydrolysis that occurs

in aqueous environments.

Step 3: Aliquoting (The Self-Validating Step)

Action: Dispense the master stock into single-use amber or opaque microcentrifuge aliquots

(e.g., 50 µL per tube). Include one "Quality Control (QC)" aliquot to be tested via LC-MS/MS

or HPLC prior to starting your primary in vitro assays.

Causality: Single-use aliquots eliminate repeated freeze-thaw cycles. Freeze-thaw cycles

mechanically shear the peptidomimetic bonds and repeatedly introduce ambient moisture,

leading to a silent loss of DPP-4 inhibitory efficacy.

Step 4: Long-Term Storage & Usage

Action: Transfer aliquots immediately to -80°C (stable for up to 6 months) or -20°C (stable for

1 month)[1]. On the day of the experiment, thaw a single aliquot at room temperature and

dilute it into your final aqueous assay buffer immediately before use. Discard any remaining

diluted aqueous solution after 24 hours[4][5].

Part 4: Visualizing Stability & Degradation Pathways
The following diagram maps the stability outcomes and degradation pathways of MP-513 when

subjected to various room-temperature stress conditions.
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MP-513 (Teneligliptin Hydrobromide)
Room Temperature Aqueous Solution
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Fig 1: MP-513 degradation pathways and stability outcomes under room temperature stress

conditions.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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